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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Executive Summary
Monuron Trichloroacetate (Monuron TCA) is a specialized herbicidal salt complex derived from

the reaction of Monuron (3-(p-chlorophenyl)-1,1-dimethylurea) and Trichloroacetic Acid (TCA).

[1][2][3] Historically marketed under trade names such as Urox, this compound represents a

strategic formulation designed to combine the photosynthetic inhibition properties of

phenylureas with the non-selective, systemic protein-precipitating action of haloacetic acids.[1]

[2][3]

This technical guide provides a comprehensive physicochemical characterization, mechanistic

breakdown, and analytical framework for researchers investigating the persistence, detection,

and toxicological profile of this compound.[1][2][3]

Part 1: Physicochemical Characterization[1][2][3]
The distinct advantage of Monuron TCA over its parent base (Monuron) lies in its altered

solubility profile and melting point, which facilitated specific granular applications for total

vegetation control in non-crop areas.[1][2][3]
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Molecular Identity[1][2][3]
Chemical Name: 3-(p-chlorophenyl)-1,1-dimethylurea trichloroacetate[1][2][3]

CAS Registry Number: 140-41-0 (Specific to the salt); Note: Monuron base is 150-68-5.[1][2]

[3]

Molecular Formula:

[1][2][3]

Stoichiometry: 1:1 complex of Monuron (

) and TCA (

).[1][2][3]

Quantitative Properties Table[1][2][3]
Property Value Technical Context

Molecular Weight 362.04 g/mol

Calculated as sum of Monuron

(198.[2][3]65) + TCA (163.39).

[1][2]

Melting Point 78 – 81 °C

Significantly lower than

Monuron base (174 °C), aiding

in granular formulation

processing.[1][2]

Physical State Crystalline Solid
Typically off-white to crystalline

plates.[2][3]

Solubility Moderate (Organic Solvents)

Dissociates in water; high

solubility in acetone and

aromatic solvents.[1][2]

Stability Hydrolytically Unstable

Rapidly dissociates into

Monuron and TCA in aqueous

environments; degrades

further at high pH.[1][2][3]
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Part 2: Synthesis & Molecular Architecture[1][2][3]
The formation of Monuron TCA is a classic acid-base neutralization where the weak basicity of

the urea nitrogen interacts with the strong acidity of trichloroacetic acid.[2][3]

Synthesis Pathway
The synthesis typically involves the reaction of p-chlorophenyl isocyanate with dimethylamine

to form Monuron, followed by reaction with trichloroacetic acid.[1][2][3]
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Figure 1: Stepwise synthesis pathway from precursors to the final Monuron TCA salt complex.

[1][2][3]

Part 3: Mechanism of Action (Dual-Mode Toxicity)[1]
[2][3]
Monuron TCA functions as a "double-tap" herbicide, utilizing two distinct physiological

disruption pathways.[2][3] Upon application and wetting, the salt dissociates, releasing both

active moieties.[2][3]

The Monuron Moiety (Photosynthetic Blockade): Binds to the

-binding niche on the D1 protein of the Photosystem II complex in chloroplasts.[2] This
blocks electron transport from

to

, stopping
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fixation and producing reactive oxygen species (ROS).[1][2]

The TCA Moiety (Systemic Disruption): Acts as a halogenated alkanoic acid, causing non-

specific protein precipitation and modifying enzyme conformation, particularly in root tips,

inhibiting growth.[1][2][3]
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Figure 2: The dual-action physiological cascade of Monuron TCA post-application.[1][2][3]

Part 4: Analytical Protocol (HPLC-UV Determination)
Because Monuron TCA dissociates in solution, analytical protocols typically target the

Monuron residue, as TCA requires separate derivatization or ion chromatography.[1][2][3] The
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following protocol is a self-validating method for determining Monuron residues in soil matrices.

Principle
Monuron is extracted from the soil matrix using a polar organic solvent, purified via solid-phase

extraction (SPE), and quantified using High-Performance Liquid Chromatography (HPLC) with

Ultraviolet (UV) detection at 254 nm.[1][2][3]

Reagents & Equipment
Mobile Phase: Acetonitrile (ACN) : Water (40:60 v/v), HPLC Grade.[1][2][3]

Extraction Solvent: Methanol.[1][2][4]

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).[1][2][3]

Detector: UV-Vis at 254 nm.[2][3]

Step-by-Step Methodology
Step 1: Sample Preparation

Air-dry soil sample and sieve through a 2 mm mesh.[2][3][5]

Weigh 20.0 g of soil into a 250 mL Erlenmeyer flask.

Validation Check: Spike a "control" soil sample with a known concentration of Monuron

standard (e.g., 1.0 ppm) to calculate recovery efficiency.[1][2]

Step 2: Extraction

Add 50 mL of Methanol.

Agitate on a mechanical shaker for 60 minutes at 200 rpm.

Filter the supernatant through a Whatman No. 42 filter paper into a rotary evaporation flask.

Repeat extraction with an additional 30 mL Methanol; combine filtrates.
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Step 3: Concentration & Cleanup[1][2][3][6]

Concentrate the combined filtrate to approx. 5 mL using a rotary evaporator (Max temp <

40°C to prevent degradation).

Reconstitute to 10 mL with Mobile Phase (ACN:Water).

Pass through a 0.45 µm PTFE syringe filter to remove particulates.[2]

Step 4: Chromatographic Analysis

Flow Rate: Set to 1.0 mL/min.

Injection Volume: 20 µL.

Run Time: 15 minutes (Monuron retention time is typically ~6–8 mins).

Calibration: Inject standards of 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL. Construct a linear

regression curve (

).

Step 5: Calculation

[1][2][3]

Where

is the concentration from the calibration curve (mg/L),

is the final volume (L), and

is the soil weight (kg).

Part 5: Environmental Fate & Toxicology[1][2][3]
Degradation Pathways
Monuron TCA is not persistent in its salt form.[1][2] In soil, it rapidly dissociates.[1][2]
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Monuron Fate: Microbial demethylation is the primary degradation route, sequentially

removing methyl groups to form 3-(p-chlorophenyl)-1-methylurea and eventually 4-

chloroaniline.[1][2][3]

Toxicity Alert: 4-chloroaniline is a known hemotoxin and potential carcinogen, making the

monitoring of Monuron degradation products critical.[1][2][3]

Safety Profile
Acute Toxicity: Moderate.[1][2][7] LD50 (Rat, oral) ~2300–3700 mg/kg (active ingredient).[2]

[3][4]

Hazards: Corrosive to eyes (due to TCA component) and irritating to skin.[1][2][3][8]

PPE Requirement: Nitrile gloves and safety goggles are mandatory during handling due to

the corrosive nature of the trichloroacetate moiety.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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